S-Ethyl-L-cysteine
Overview
Description
S-Ethyl-L-cysteine is a chemical compound with the linear formula C5H11NO2S . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Physical And Chemical Properties Analysis
S-Ethyl-L-cysteine is a solid substance . It should be stored under inert gas and away from air .
Scientific Research Applications
Metabolism in Yeast
- Study by Maw & Coyne (1966) : S-Ethyl-L-cysteine, when added to Saccharomyces cerevisiae in a glucose-containing medium, is taken up by the cells. The sulfur from the amino acid is rapidly excreted as ethylmercaptolactic acid. Similar metabolites are produced from S-methyl-L-cysteine, L-methionine, and L-ethionine under similar conditions, suggesting a broader metabolic pathway for sulfur amino acids in yeast (Maw & Coyne, 1966).
Selective Detection of Biothiols
- Research by Na et al. (2016) : A study on the creation of a ratiometric fluorescent probe for the rapid and selective detection of cysteine and homocysteine over other amino acids. This research has implications for analytical chemistry and diagnostics (Na et al., 2016).
Oxidation Mediated Reaction
- Investigation by Dougherty et al. (2017) : This study observed that L-Cysteine and its esters, including the ethyl ester, undergo an oxidation process when dissolved in dimethyl sulfoxide. This reaction's kinetics and thermodynamics were explored, highlighting the importance of cysteine's thiol group in various oxidation states (Dougherty et al., 2017).
Role in Peptide Synthesis
- Study by Royo et al. (1992) : S-2-(2,4-dinitrophenyl)ethyl-L-cysteine was investigated as a new derivative for solid-phase peptide synthesis, showing its utility in synthesizing peptides with precise control over thiol functionality (Royo et al., 1992).
Inhibition Studies
- Research by Bergin & Clapp (1989) : Ethyl D-cysteinate was studied as a potent competitive inhibitor of aminopeptidase M. The study provides insights into the biochemical interactions of ethylated cysteine derivatives, suggesting potential applications in biochemical research and drug development (Bergin & Clapp, 1989).
Influence on Antibiotic Synthesis
- Study by Demain (1956) : S-Ethyl-dl-cysteine was found to inhibit penicillin synthesis in mycelial suspensions, with reversal observed by L-cystine and L-valine. This suggests its role in modulating antibiotic production, offering a potential pathway for controlling and studying antibiotic synthesis processes (Demain, 1956).
Future Directions
While specific future directions for S-Ethyl-L-cysteine are not mentioned in the searched resources, it’s worth noting that cysteine protecting groups have enabled a vast array of peptide and protein chemistry over the last several decades . This suggests potential future research directions in the synthesis of complex disulfide-rich peptides, semisynthesis of proteins, and peptide/protein labeling in vitro and in vivo .
properties
IUPAC Name |
(2R)-2-amino-3-ethylsulfanylpropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2S/c1-2-9-3-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULXKXLZEOGLCRJ-BYPYZUCNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSCC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCSC[C@@H](C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9020588 |
Source
|
| Record name | S-Ethyl-l-cysteine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9020588 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
S-Ethyl-L-cysteine | |
CAS RN |
2629-59-6, 2139-90-4, 22196-52-7 |
Source
|
| Record name | S-Ethyl-L-cysteine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2629-59-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | S-Ethylcysteine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002139904 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | S-Ethyl-L-cysteine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002629596 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | S-Ethylcysteine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022196527 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | S-Ethyl-l-cysteine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9020588 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | S-ethyl-L-cysteine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.279 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | S-ETHYLCYSTEINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B46YS921BY | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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